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Compound of Interest

Compound Name: 6-methyl-1H-indazol-5-ol

Cat. No.: B1593215

An In-Depth Technical Guide to the Safe Handling of 6-methyl-1H-indazol-5-ol

Disclaimer: The information provided in this document is intended for use by qualified
researchers, scientists, and drug development professionals. At the time of writing, a
comprehensive, officially registered Safety Data Sheet (SDS) for 6-methyl-1H-indazol-5-ol
was not available. Therefore, this guide has been synthesized from data on structurally
analogous compounds, including other indazole derivatives. This compound should be handled
as a potentially hazardous substance, and all protocols must be validated in conjunction with
your institution's Environmental Health and Safety (EHS) department.

Introduction

6-methyl-1H-indazol-5-ol is a heterocyclic aromatic compound belonging to the indazole
family. The indazole scaffold is a significant bicyclic structure in medicinal chemistry,
recognized as a "privileged" motif due to its ability to bind to a wide range of biological targets.
[1] As such, derivatives like 6-methyl-1H-indazol-5-ol serve as crucial building blocks in the
synthesis of pharmacologically active molecules, particularly as protein kinase inhibitors.[1]
Given its application in research and development, a thorough understanding of its safe
handling, storage, and disposal is paramount to ensure laboratory safety and experimental
integrity. This guide provides a detailed framework for managing this compound, grounded in
established safety principles for analogous chemical entities.
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Compound Identification and Physicochemical

Properties

Precise identification is the foundation of chemical safety. The key identifiers and known

physical properties of 6-methyl-1H-indazol-5-ol are summarized below.

Property Value Source
IUPAC Name 6-methyl-1H-indazol-5-ol [2]
CAS Number 478832-60-9 [2][3][4]
Molecular Formula CsHsN20 [2][3]
Molecular Weight 148.16 g/mol [2][3]
Appearance Light 'brown to brown solid 5]
(predicted)

Boiling Point 359.9 + 22.0 °C at 760 mmHg [31[4]
Flash Point 171.5+22.3°C [3114]
Density 1.3+0.1 g/cm3 [3114]
LogP 1.54 [3]

Hazard Identification and Toxicology

While specific toxicological data for 6-methyl-1H-indazol-5-ol is not thoroughly investigated,

data from the closely related 1H-indazol-5-ol and other indazole analogs provide a basis for a

precautionary hazard assessment.[6] The primary hazards are anticipated to be acute oral

toxicity, and irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[6]

Acute Toxicity, Oral Category 4 7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[7]

H318/H319: Causes serious

Serious Eye Damage/Irritation Category 1/2 o
eye damage/irritation.[6][7]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.

Toxicological Narrative: The primary routes of occupational exposure are inhalation of dust
particles, skin contact, eye contact, and accidental ingestion. Based on analogous compounds,
ingestion is expected to be harmful.[6][7] Direct contact with the solid powder or solutions can
cause skin irritation and potentially serious eye damage.[7] Inhalation of airborne dust may lead
to irritation of the respiratory tract. Currently, no data is available regarding its potential for
carcinogenicity, mutagenicity, or reproductive toxicity.[8] Therefore, it must be handled with the
assumption that it may present these risks until proven otherwise.

Diagram: Hazard Communication Logic This diagram illustrates the logical flow from the
compound's inherent properties to the necessary safety precautions.

Required Controls

Hazard Identification (Inferred) : - ;
Inherent Properties ) Fuminglgsgnng Controls:
GHS Statements:
leads to H302: Harmiul if swallowed necessitates Personal Protective Equipment:

H315: Causes skin irritation
H319: Causes serious eye irritation
H335: May cause respiratory irritation

- Safety Goggles / Face Shield
- Nitrile Gloves
- Lab Coat
- Respirator (if dust is generated)

6-methyl-1H-indazol-5-ol
(Solid, Fine Powder)
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Caption: Logical relationship between compound properties, inferred hazards, and required
controls.

Exposure Controls and Personal Protection

A multi-layered approach involving engineering controls and personal protective equipment
(PPE) is essential for minimizing exposure.

Engineering Controls:

o Ventilation: All handling of solid 6-methyl-1H-indazol-5-ol and its solutions should be
performed inside a certified chemical fume hood to control airborne dust and vapors.[9]

o Safety Stations: Eyewash stations and safety showers must be readily accessible in the
immediate vicinity of the handling area.[9]

Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Protects against splashes and

Chemical safety goggles or a airborne dust, preventing
Eye/Face ) ) L
full-face shield. serious eye irritation or
damage.[8][10]
Prevents skin contact and
] ] potential irritation. Gloves must
) Chemically resistant gloves ]
Skin/Hand o be inspected before use and
(e.g., Nitrile). )
disposed of properly after
handling.[10]
Protects personal clothing from
Body Laboratory coat. o
contamination.[8]
Required when dusts are
Respiratory NIOSH-approved respirator. generated and engineering

controls are insufficient.[11]
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Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for maintaining the compound's
integrity and ensuring user safety.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood
is operational.

 Aliquotting: When weighing or transferring the solid, use non-sparking tools and techniques
that minimize dust generation.[12]

o Solution Preparation: Add the solid slowly to the solvent. If dissolution is exothermic, use an
ice bath for cooling.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[9][13] Decontaminate all surfaces and equipment used.

e Avoidance: Do not eat, drink, or smoke in the laboratory area. Avoid contact with skin, eyes,
and clothing.[8]

Storage Conditions:
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][13]

e Atmosphere: For long-term storage, consider placing the container inside a desiccator or
storing it under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture.[14]

e Incompatibilities: Store away from strong oxidizing agents, as they are incompatible with
many indazole derivatives.[8]

Emergency Procedures

Rapid and correct response to emergencies can significantly mitigate harm.

First-Aid Measures:
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Exposure Route First-Aid Action

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[9]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[9][13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9][13]

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a
Ingestion small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[8][9]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO32).[8][14]

e Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides (CO, COz) and nitrogen oxides (NOXx).[8]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[8]

Accidental Release (Spill) Protocol: In the event of a spill, a systematic cleanup procedure must
be followed to prevent exposure and environmental contamination.

Diagram: Spill Cleanup Workflow
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Alert others in the area.
Evacuate if necessary.

Don appropriate PPE:
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat
- Respirator (if powder)

Stop the source of the spill.
Prevent entry into drains.

:

Cover spill with inert absorbent
(e.g., vermiculite, sand).
Work from outside in.

:

Carefully sweep or scoop absorbed
material into a labeled, sealed
waste container.

:

Decontaminate the spill area
with soap and water.

Dispose of waste container and
contaminated PPE as
hazardous waste.

:

Restock spill kit.

Report incident.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe cleanup of a 6-methyl-1H-indazol-5-ol spill.
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Disposal Guidelines

Proper disposal is a critical final step in the chemical lifecycle, necessary to protect personnel
and the environment.

Waste Management Protocol:

o Classification: Treat 6-methyl-1H-indazol-5-ol and any materials contaminated with it (e.g.,
gloves, absorbent materials, empty containers) as hazardous chemical waste.[11]

e Segregation: Do not mix this waste with other incompatible waste streams.[11]

» Containerization: Collect all waste in a designated, leak-proof, and clearly labeled container.
[11] The label must include the words "Hazardous Waste" and the full chemical name.[11]

o Storage: Store the sealed waste container in a designated secondary containment area until
pickup.[11]

» Disposal: Arrange for collection by your institution's EHS department or a licensed hazardous
waste disposal contractor.[11] All disposal activities must comply with federal, state, and
local regulations.[11]

Diagram: Waste Disposal Workflow

Caption: Standard operating procedure for the disposal of 6-methyl-1H-indazol-5-ol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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